![molecular formula C12H12N6O B256799 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile](/img/structure/B256799.png)
2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile, also known as ACPD, is a chemical compound that belongs to the pyridine family. ACPD is a potent agonist of metabotropic glutamate receptors (mGluRs) and is widely used in scientific research to study the function and signaling pathways of these receptors.
Mechanism of Action
2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile acts as an agonist of mGluRs, specifically the group I and II receptors. Upon binding to these receptors, this compound induces a conformational change that activates downstream signaling pathways, including the phospholipase C (PLC) pathway and the mitogen-activated protein kinase (MAPK) pathway. These pathways are involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can enhance synaptic transmission and induce long-term potentiation (LTP) in the hippocampus, a brain region involved in learning and memory. This compound has also been shown to modulate pain perception by activating mGluRs in the spinal cord.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile in lab experiments is its potency and specificity for mGluRs. This compound is a highly selective agonist of mGluRs, making it a valuable tool for studying these receptors. However, one limitation of using this compound is its potential toxicity. This compound has been shown to induce seizures in animal models at high doses, highlighting the need for caution when using this compound in lab experiments.
Future Directions
There are several future directions for research involving 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile. One area of interest is the role of mGluRs in neurological disorders, such as Alzheimer's disease and schizophrenia. This compound may be a valuable tool for studying the function of these receptors in these disorders and identifying potential therapeutic targets. Additionally, there is interest in developing more potent and selective agonists of mGluRs, which could have therapeutic applications in a variety of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile involves the reaction of 2-amino-4-chloromethyl-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile with sodium cyanide in the presence of a palladium catalyst. The resulting compound is then treated with hydrochloric acid to obtain this compound.
Scientific Research Applications
2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile is widely used in scientific research to study the function and signaling pathways of metabotropic glutamate receptors (mGluRs). These receptors are involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and pain perception. This compound has been shown to activate mGluRs and modulate their downstream signaling pathways, making it a valuable tool for studying these receptors.
properties
Molecular Formula |
C12H12N6O |
---|---|
Molecular Weight |
256.26 g/mol |
IUPAC Name |
2-amino-4-(cyanomethyl)-6-(3-hydroxypropylamino)pyridine-3,5-dicarbonitrile |
InChI |
InChI=1S/C12H12N6O/c13-3-2-8-9(6-14)11(16)18-12(10(8)7-15)17-4-1-5-19/h19H,1-2,4-5H2,(H3,16,17,18) |
InChI Key |
ZSDMGENYQYASRL-UHFFFAOYSA-N |
SMILES |
C(CNC1=C(C(=C(C(=N1)N)C#N)CC#N)C#N)CO |
Canonical SMILES |
C(CNC1=C(C(=C(C(=N1)N)C#N)CC#N)C#N)CO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.